molecular formula C11H19Cl2N3O2 B2727011 1-Methyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride CAS No. 2241129-15-5

1-Methyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride

Cat. No. B2727011
CAS RN: 2241129-15-5
M. Wt: 296.19
InChI Key: JAAQODBHECWDJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid; dihydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of piperidine and pyrazole and is commonly used as a research chemical.

Scientific Research Applications

Chemistry and Pharmacology of Opiates

A review focusing on the chemistry and pharmacology of opiates, including discussions on stereochemistry and biological activity, may provide a foundational understanding relevant to similar nitrogen-containing heterocycles. These insights could be valuable for developing novel CNS (Central Nervous System) acting drugs (Brine et al., 1997).

CNS Drug Synthesis

Research identifying functional chemical groups that could serve as lead molecules for the synthesis of compounds with CNS activity highlights the significance of heterocycles, including piperidines. This could imply potential research applications for 1-Methyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid; dihydrochloride in the development of new CNS drugs (Saganuwan, 2017).

Biocatalyst Inhibition by Carboxylic Acids

Insights into how carboxylic acids inhibit biocatalysts may be relevant for understanding the interaction mechanisms of similar compounds with biological systems, potentially guiding the design of inhibitors or activators based on the compound’s carboxylic acid moiety (Jarboe et al., 2013).

Chemical Inhibitors of Cytochrome P450 Isoforms

The review on the selectivity of chemical inhibitors for various CYP isoforms could provide a basis for investigating the compound’s potential as a modulator of drug metabolism, given its structural elements that may interact with these enzymes (Khojasteh et al., 2011).

Mechanism of Action

properties

IUPAC Name

1-methyl-3-(2-methylpyrazol-3-yl)piperidine-4-carboxylic acid;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17N3O2.2ClH/c1-13-6-4-8(11(15)16)9(7-13)10-3-5-12-14(10)2;;/h3,5,8-9H,4,6-7H2,1-2H3,(H,15,16);2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAAQODBHECWDJU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCC(C(C1)C2=CC=NN2C)C(=O)O.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H19Cl2N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.